3-[(5-Chlorofuran-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid

• IUPAC Name: 3-[(5-chlorofuran-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid
• InChI: InChI=1S/C9H10ClNO5/c1-9(15,8(13)14)4-11-7(12)5-2-3-6(10)16-5/h2-3,15H,4H2,1H3,(H,11,12)(H,13,14)
• InChI Key: UUAWDRZXVRTDTP-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=C(O1)Cl)(C(=O)O)O
• Molecular Formula: C9H10ClNO5
• Molecular Weight: 247.63 g/mol

Description

3-[(5-Chlorofuran-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid is a chemical compound commonly known as CF3 or CF3AA. It is a synthetic amino acid derivative and has been widely used in scientific research for its unique properties. The purpose of

Mechanism of Action

CF3AA acts as a competitive inhibitor of certain enzymes and can bind to specific sites on proteins, affecting their function. It has been shown to inhibit the activity of enzymes involved in cancer cell growth and proliferation, making it a promising candidate for cancer therapy.
Biochemical and Physiological Effects:
CF3AA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, as well as to have anti-inflammatory properties. CF3AA has also been shown to improve insulin sensitivity and glucose metabolism, making it a potential treatment for diabetes.

Advantages and Limitations for Lab Experiments

CF3AA has several advantages for use in lab experiments. It is stable and easy to handle, making it a reliable reagent for peptide synthesis. However, CF3AA is also relatively expensive and may not be readily available in all labs.

Future Directions

There are several potential future directions for research involving CF3AA. It may be used in the development of new cancer therapies or as a treatment for diabetes. CF3AA may also be used in the study of protein structure and function, particularly in the development of new drugs and therapies. Additionally, further research may be conducted to determine the full range of biochemical and physiological effects of CF3AA.

Synthesis Methods

CF3AA can be synthesized by a multistep process involving the reaction of 5-chlorofuran-2-carboxylic acid with N,N-dimethylformamide dimethyl acetal and subsequent reaction with tert-butyl 2-bromoacetate. The resulting product is then treated with lithium aluminum hydride to produce CF3AA.

Scientific Research Applications

CF3AA has been widely used in scientific research due to its ability to mimic the structure and function of natural amino acids. It has been used in the development of new drugs and therapies, as well as in the study of protein structure and function. CF3AA is also commonly used as a building block in peptide synthesis.